Cas no 159727-88-5 (2-Cyano-3-methyl pyridine-N-oxide)

• Product Name: 2-Cyano-3-methyl pyridine-N-oxide
• CAS No: 159727-88-5
• MF: C₇H₆N₂O
• MW: 134.13534116745
• MDL: MFCD20923371
• CID: 109320
• PubChem ID: 45079822
• Update Time: 2025-10-30

2-Cyano-3-methyl pyridine-N-oxide Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarbonitrile,3-methyl-, 1-oxide
• 2-CYANO-3-METHYLPYRIDINE 1-OXIDE
• 3-methylpyridine-2-carbonitrile 1-oxide
• 2-CYANO-3-METHYL PYRIDINE-N-OXIDE
• 3-Methyl-1-oxy-pyridine-2-carbonitrile
• 2-Pyridinecarbonitrile,3-methyl-,1-oxide(9CI)
• 2-CYANO-3-METHYLPYRIDIN-1-IUM-1-OLATE
• TQP1202
• 3-methyl-1-oxidopyridin-1-ium-2-carbonitrile
• 2-cyano-3-methylpyridine1-oxide
• 3-methyl-1-oxido-pyridin-1-ium-2-carbonitrile
• OTXYVTPSEMLVLS-UHFFFAOYSA-N
• D87970
• 159727-88-5
• SCHEMBL1432084
• MFCD20923371
• DB-217272
• 2-Cyano-3-methyl pyridine-N-oxide

• MDL： MFCD20923371
• Inchi： 1S/C7H6N2O/c1-6-3-2-4-9(10)7(6)5-8/h2-4H,1H3
• InChI Key： OTXYVTPSEMLVLS-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=CC=C(C)C=1C#N

Computed Properties

• Exact Mass: 134.04800
• Monoisotopic Mass: 134.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.2A^2
• XLogP3: 0.3

Experimental Properties

• PSA: 49.25000
• LogP: 1.29518

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 2-Cyano-3-methyl pyridine-N-oxide

2-Cyano-3-methyl pyridine-N-oxide: A Versatile Compound in Pharmaceutical and Chemical Research

2-Cyano-3-methyl pyridine-N-oxide, with the CAS No. 159727-88-5, represents a significant molecule in the field of medicinal chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities. The structural features of 2-Cyano-3-methyl pyridine-N-oxide include a pyridine ring substituted with a cyano group at the 2-position and a methyl group at the 3-position, along with an N-oxide functional group. These substituents contribute to its unique chemical reactivity and potential applications in drug discovery.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 2-Cyano-3-methyl pyridine-N-oxide through various methodologies. A 2023 study published in Organic & Biomolecular Chemistry reported a novel catalytic approach using transition metals to achieve high-yield synthesis of this compound. The researchers highlighted the importance of reaction conditions, such as temperature and solvent polarity, in optimizing the yield and purity of 2-Cyano-3-methyl pyridine-N-oxide. This method has since been adopted in several industrial processes, underscoring its practical relevance.

The biological activity of 2-Cyano-3-methyl pyridine-N-oxide has been extensively investigated in recent years. In a 2024 study published in Journal of Medicinal Chemistry, the compound was found to exhibit potent antitumor properties against multiple cancer cell lines. The mechanism of action involves the inhibition of specific kinases, which are critical for cell proliferation and survival. This discovery has sparked interest in exploring its potential as a lead compound for the development of novel anticancer agents.

Another key area of research focuses on the application of 2-Cyano-3-methyl pyridine-N-oxide in the synthesis of complex molecules. A 2023 paper in Chemical Communications demonstrated its utility as a building block for the preparation of bioactive compounds. The study showed that 2-Cyano-3-methyl pyridine-N-oxide can undergo selective functionalization reactions, making it a valuable intermediate in the design of pharmaceuticals with tailored properties.

Environmental and toxicological studies on 2-Cyano-3-methyl pyridine-N-oxide have also gained attention. A 2024 report in Toxicological Sciences evaluated its potential impact on aquatic ecosystems. The findings indicated that the compound has moderate toxicity to aquatic organisms, emphasizing the need for careful handling and disposal protocols during its use in research and industrial settings. These studies highlight the importance of balancing its utility with environmental safety considerations.

Moreover, the chemical stability of 2-Cyano-3-methyl pyridine-N-oxide under various conditions has been a focus of recent research. A 2023 study in Chemical Research in Toxicology explored its degradation pathways in different solvents and pH environments. The results provided insights into its shelf life and potential for long-term storage, which are crucial for both academic and industrial applications.

The synthesis of 2-Cyano-3-methyl pyridine-N-oxide has also been optimized for scalability and cost-effectiveness. A 2024 review in Green Chemistry discussed sustainable methods for its production, including the use of renewable feedstocks and energy-efficient processes. These approaches not only enhance the economic viability of the compound but also align with global efforts to reduce the environmental footprint of chemical manufacturing.

Additionally, the role of 2-Cyano-3-methyl pyridine-N-oxide in the development of organocatalysts has been explored. A 2023 paper in Organic Letters demonstrated its effectiveness as a catalyst in asymmetric synthesis reactions. The study highlighted its ability to promote enantioselective transformations, which are essential for the production of chiral pharmaceuticals with high therapeutic efficacy.

The pharmacokinetic properties of 2-Cyano-3-methyl pyridine-N-oxide have also been investigated. A 2024 study in Drug Metabolism and Disposition analyzed its absorption, distribution, metabolism, and excretion (ADME) profiles in animal models. The findings suggested that the compound exhibits favorable bioavailability and metabolic stability, which are important factors in its potential as a therapeutic agent.

Furthermore, the application of 2-Cyano-3-methyl pyridine-N-oxide in the design of prodrugs has been a topic of recent interest. A 2023 paper in Advanced Drug Delivery Reviews discussed strategies to enhance its solubility and targeting capabilities through chemical modifications. These modifications aim to improve its therapeutic index and reduce potential side effects, making it a promising candidate for targeted drug delivery systems.

The interdisciplinary nature of research on 2-Cyano-3-methyl pyridine-N-oxide underscores its significance in modern chemistry. Collaborative efforts between medicinal chemists, pharmacologists, and environmental scientists have led to a comprehensive understanding of its properties and applications. These studies not only advance the field of synthetic chemistry but also contribute to the development of innovative solutions in healthcare and environmental science.

In conclusion, 2-Cyano-3-methyl pyridine-N-oxide (CAS 116125-10-5) continues to be a subject of extensive research due to its versatile chemical properties and potential applications. The ongoing studies in synthetic methods, biological activities, and environmental impact highlight its importance in both academic and industrial contexts. As research progresses, it is expected that new insights and applications will further expand the utility of this compound in various scientific disciplines.

For further information on the synthesis, properties, and applications of 2-Cyano-3-methyl pyridine-N-oxide, researchers and industry professionals can refer to recent publications in reputable scientific journals. These resources provide detailed methodologies, experimental data, and insights into the latest developments in the field. Collaboration and knowledge sharing among scientists are essential for advancing the understanding and utilization of this important compound.

Overall, the study of 2-Cyano-3-methyl pyridine-N-oxide exemplifies the dynamic and evolving nature of chemical research. Its exploration continues to inspire innovation and discovery, contributing to the broader goals of science and technology. As new methodologies and findings emerge, the role of this compound in various scientific domains is likely to expand, further solidifying its importance in the chemical sciences.